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Compound of Interest

Compound Name: N-Nitroso Epinephrine

CAS No.: 3006789-99-4

Cat. No.: B16341646

Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Disclaimer: Publicly available toxicological data specifically for N-Nitroso Epinephrine is

limited. This guide provides a comprehensive overview based on its classification as a

Nitrosamine Drug Substance-Related Impurity (NDSRI), general principles of nitrosamine

toxicology, and regulatory guidance. The experimental protocols and pathway diagrams are

representative of the approaches used for this class of compounds.

Executive Summary
N-Nitroso Epinephrine is the N-nitroso derivative of the widely used drug and endogenous

hormone, Epinephrine. As a member of the nitrosamine class, it is considered a "cohort of

concern" due to the potential for mutagenicity and carcinogenicity.[1] Regulatory agencies have

classified N-Nitroso Epinephrine as a Potency Category 2 nitrosamine impurity, establishing a

stringent acceptable intake (AI) limit. This guide synthesizes the available regulatory

information, outlines the presumed metabolic activation pathway common to nitrosamines, and

provides detailed experimental protocols for in vitro genotoxicity assessment, which are critical

for the risk evaluation of such impurities.
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Regulatory and Toxicological Profile
While specific carcinogenicity or comprehensive in vitro/in vivo toxicological studies on N-
Nitroso Epinephrine are not widely published, its risk profile is inferred from its chemical

structure and regulatory classification.

Regulatory Classification and Acceptable Intake
Regulatory bodies, including the U.S. Food and Drug Administration (FDA), have established

acceptable intake (AI) limits for Nitrosamine Drug Substance-Related Impurities (NDSRIs)

based on a Carcinogenic Potency Categorization Approach (CPCA). N-Nitroso Epinephrine is

placed in Potency Category 2, with an AI limit of 100 ng/day.[2][3] This category includes N-

nitrosamines predicted to have carcinogenic potency no higher than well-characterized potent

carcinogens like N-nitrosodimethylamine (NDMA).[2]

Table 1: Regulatory Data for N-Nitroso Epinephrine

Parameter Value
Regulatory
Body/Reference

Acceptable Intake (AI) 100 ng/day U.S. FDA[3]

Potency Category 2 EMA, FDA[2][3]

Presumed Mechanism of Toxicity: Metabolic
Activation
The carcinogenicity of most N-nitrosamines is dependent on their metabolic activation into

reactive electrophilic intermediates that can form DNA adducts.[4] This process is primarily

mediated by Cytochrome P450 (CYP) enzymes in the liver.

The proposed metabolic activation pathway for N-Nitroso Epinephrine, extrapolated from

general nitrosamine metabolism, involves the following key steps:

α-Hydroxylation: CYP enzymes catalyze the hydroxylation of the carbon atom alpha to the

nitroso group.
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Formation of Unstable Intermediates: This results in an unstable α-hydroxynitrosamine.

Spontaneous Decomposition: The intermediate decomposes, yielding an aldehyde and a

highly reactive diazonium ion.

DNA Adduct Formation: The diazonium ion can then alkylate DNA bases (e.g., at the O⁶-

position of guanine), leading to mutagenic G:C to A:T transition mutations, a critical initiating

event in carcinogenesis.[5]

Signaling Pathway Diagram: Metabolic Activation of N-
Nitrosamines
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Caption: Generalized metabolic activation pathway for N-nitrosamines leading to DNA damage.
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Recommended Experimental Protocols for
Genotoxicity Assessment
In the absence of specific data for N-Nitroso Epinephrine, standard and enhanced in vitro

assays are recommended for hazard identification, as is common for other NDSRIs.[1]

Enhanced Ames Test (Bacterial Reverse Mutation Assay)
The Enhanced Ames Test (EAT) is often recommended as a primary method to evaluate the

mutagenicity of NDSRIs.[1] Standard Ames tests have historically produced inconsistent results

for some nitrosamines, necessitating protocol modifications for improved sensitivity.

Experimental Workflow: Enhanced Ames Test
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Caption: Workflow for an Enhanced Ames Test for nitrosamine mutagenicity screening.
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Protocol Details:

Test System:Salmonella typhimurium strains (e.g., TA100, TA1535 for base-pair

substitutions; TA98 for frameshifts) and Escherichia coli strain WP2 uvrA(pKM101).

Metabolic Activation: Hamster liver S9 fraction is recommended as it has been shown to be

more effective than rat liver S9 for bioactivating many NDSRIs.[1][6]

Procedure: A pre-incubation method is typically employed. The test compound, bacterial

culture, and S9 mix are incubated together (e.g., for 20-60 minutes) before being plated on

minimal glucose agar.

Controls:

Negative (Vehicle) Control: The solvent used to dissolve the test compound (e.g., DMSO).

Positive Controls: Known mutagens appropriate for each strain, both with and without S9

activation.

Endpoint: A significant, dose-dependent increase in the number of revertant colonies

compared to the negative control indicates a mutagenic effect.

In Vitro Mammalian Cell Micronucleus Assay
This assay detects chromosomal damage (clastogenicity and aneuploidy). Human

lymphoblastoid TK6 cells are a suitable model.[1]

Protocol Details:

Test System: Human TK6 cells.

Metabolic Activation: Co-incubation with hamster liver S9 fraction.

Procedure:

Cell Treatment: TK6 cells are exposed to various concentrations of N-Nitroso
Epinephrine with and without S9 mix for a short duration (e.g., 4 hours).
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Recovery: The treatment medium is removed, and cells are incubated in fresh medium for

a period equivalent to 1.5-2 normal cell cycles.

Cytochalasin B: This agent is added to block cytokinesis, resulting in binucleated cells,

which are scored for micronuclei.

Harvest and Staining: Cells are harvested, fixed, and stained with a DNA-specific dye

(e.g., propidium iodide) and a cytoplasmic stain.

Endpoint: The frequency of micronuclei in binucleated cells is quantified using flow cytometry

or microscopy. A significant, dose-dependent increase indicates genotoxic potential.

Conclusion
N-Nitroso Epinephrine, as a Category 2 NDSRI, is considered a potential human carcinogen

requiring strict control in pharmaceutical products. Although specific toxicological studies are

not publicly available, the well-established mechanism of action for nitrosamines provides a

strong basis for risk assessment. The genotoxic potential of N-Nitroso Epinephrine can be

effectively evaluated using a combination of in silico modeling and robust in vitro assays, such

as the Enhanced Ames Test and the mammalian cell micronucleus assay, which are crucial for

ensuring patient safety. Further research specifically characterizing the metabolic and

mutagenic profile of N-Nitroso Epinephrine would be invaluable to refine its risk assessment.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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